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Compound of Interest

2-Chloro-5-
Compound Name:
thiophenecarboxaldehyde

Cat. No.: B1662047

Application Notes and Protocols for 2-Chloro-5-
thiophenecarboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed laboratory safety protocols, application notes, and
experimental procedures for handling 2-Chloro-5-thiophenecarboxaldehyde. The information
is intended to guide researchers, scientists, and drug development professionals in the safe
and effective use of this compound.

Section 1: Chemical and Physical Properties

2-Chloro-5-thiophenecarboxaldehyde is a substituted thiophene derivative with a range of
applications in organic synthesis and medicinal chemistry.[1] A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Chloro-5-thiophenecarboxaldehyde
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Property Value Reference
Molecular Formula C5H3CIOS [21[31[41[5]
Molecular Weight 146.59 g/mol [4]

CAS Number 7283-96-7 [2]1[3][4]
Appearance Oily liquid, light yellow to green  [1]

Odor Bitter almond-like [1]

Boiling Point 99 °C at 21 mmHg [4]

Density 1.376 g/mL at 25 °C [4]

Refractive Index

n20/D 1.604

[4]

Insoluble in water, soluble in

Solubility organic solvents like ether and
alcohol.
N Stable under normal
Stability

temperatures and pressures.

[6]

Section 2: Hazard Identification and Safety

Precautions

2-Chloro-5-thiophenecarboxaldehyde is classified as a hazardous substance and requires

careful handling to minimize exposure. The GHS classification indicates that it is harmful if

swallowed, in contact with skin, or if inhaled. It may also cause skin and serious eye irritation.

[2]

Table 2: GHS Hazard Classification for 2-Chloro-5-thiophenecarboxaldehyde
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye

Irritation

irritation

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling this compound.

o Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6][7]

» Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene) to
prevent skin exposure.[7] Inspect gloves before use.

» Skin and Body Protection: Wear a lab coat, and for procedures with a high risk of splashing,
a chemical-resistant apron is recommended.[6][7]

» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If engineering controls are not sufficient, a NIOSH-approved respirator may be
necessary.[6]

Handling and Storage

e Handling: Wash hands thoroughly after handling. Avoid contact with eyes, skin, and clothing.
Avoid ingestion and inhalation.[6] Keep the container tightly closed when not in use.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[1][6]
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First Aid Measures

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce
vomiting. Seek immediate medical attention.[6]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek medical aid.[6]

o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical aid.[6]

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate medical attention.[6]

Spill and Waste Disposal

o Spill Response: In case of a spill, immediately evacuate the area. Wear appropriate PPE.
Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it in a sealed
container for disposal.[8]

o Waste Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[7][8] Halogenated organic waste
should be collected in a designated, properly labeled container.

Section 3: Application Notes

2-Chloro-5-thiophenecarboxaldehyde serves as a versatile intermediate in the synthesis of
various heterocyclic compounds with potential biological activities. Thiophene derivatives are
known to exhibit a wide range of pharmacological properties, including antimicrobial, antiviral,
anti-inflammatory, and anticancer activities.[9]

While the specific biological targets and signaling pathways for 2-Chloro-5-
thiophenecarboxaldehyde are not well-documented in the available literature, research on
similar thiophene-based compounds suggests potential mechanisms of action. For instance,
some antimicrobial thiophene derivatives are thought to exert their effects by disrupting the
bacterial cell membrane.[10][11]
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Below is a generalized diagram illustrating a potential mechanism of action for antimicrobial
thiophene derivatives. It is important to note that this is a hypothetical pathway and has not
been specifically validated for 2-Chloro-5-thiophenecarboxaldehyde.

Potential Antimicrobial Mechanism of Thiophene Derivatives

Thiophene Derivative
nteraction

Bacterial Cell Membrane

Disruption

Increased Membrane
Permeability

Leakage of

Intracellular Components

Bacterial Cell Death

Click to download full resolution via product page

Caption: Potential mechanism of antimicrobial action for thiophene derivatives.

Section 4: Experimental Protocols
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Synthesis of N,N’-bis[(E)-(5-chloro-2-
thienyl)methylidene]ethane-1,2-diamine

This protocol describes the synthesis of a Schiff base from 2-Chloro-5-

thiophenecarboxaldehyde and ethylenediamine.

Materials:

2-Chloro-5-thiophenecarboxaldehyde
Ethylenediamine

Dichloromethane

Round-bottom flask

Magnetic stirrer

Rotary evaporator

Column chromatography setup (Silica gel, Ethyl acetate/Hexane mixture)

Procedure:

In a round-bottom flask, combine 2-Chloro-5-thiophenecarboxaldehyde (0.004 M) and
ethylenediamine (0.002 M).

Add dichloromethane as the solvent and stir the mixture at room temperature for 3 hours.

After the reaction is complete, remove the solvent under reduced pressure using a rotary
evaporator.

The resulting solid is the crude product. Purify the solid by column chromatography using a
1:3 mixture of ethyl acetate and hexane as the eluent.

Collect the fractions containing the pure product and remove the solvent to yield the final
product as colorless needles.
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Workflow for Synthesis of a Diamine Derivative
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Caption: Experimental workflow for the synthesis of N,N'-bis[(E)-(5-chloro-2-
thienyl)methylidene]ethane-1,2-diamine.

General Workflow for Synthesis of 2-heteroaryl-a-
methyl-5-benzoxazoleacetic acids
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While a specific detailed protocol for the synthesis of 2-heteroaryl-a-methyl-5-
benzoxazoleacetic acids using 2-Chloro-5-thiophenecarboxaldehyde was not found in the
literature search, a general synthetic approach can be proposed based on standard organic
chemistry methodologies. This would likely involve a multi-step synthesis.

Disclaimer: The following is a generalized workflow and has not been experimentally validated.
Researchers should consult relevant synthetic organic chemistry literature and perform
appropriate reaction optimization and safety assessments.

General Workflow for Benzoxazoleacetic Acid Synthesis

Step 1: Intermediate Formation

Step 2: Benzoxazole Ring Formation

Condensation reaction of the intermediate
with an o-aminophenol derivative.

Step 3: Final Product Formation

Purification

Click to download full resolution via product page
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Caption: A generalized, hypothetical workflow for the synthesis of 2-heteroaryl-a-methyl-5-
benzoxazoleacetic acids.

Section 5: Logical Workflow for Safe Handling

The following diagram outlines the logical steps for ensuring safety when working with 2-
Chloro-5-thiophenecarboxaldehyde in a laboratory setting.
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Caption: Logical workflow for the safe laboratory handling of 2-Chloro-5-
thiophenecarboxaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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